1H-Pyrazole, 1-benzoyl-
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1H-Pyrazole, 1-benzoyl- is a heterocyclic compound characterized by a five-membered ring containing two nitrogen atoms at positions 1 and 2, and a benzoyl group attached to the nitrogen at position 1. This compound is part of the pyrazole family, which is known for its diverse biological activities and applications in various fields, including medicinal chemistry and materials science .
Preparation Methods
The synthesis of 1H-Pyrazole, 1-benzoyl- typically involves the cyclocondensation of hydrazines with 1,3-diketones or their equivalents. One common method is the reaction of phenylhydrazine with benzoylacetone under acidic or basic conditions to form the desired pyrazole derivative . Industrial production methods often utilize one-pot multicomponent reactions, which offer high efficiency and yield .
Chemical Reactions Analysis
1H-Pyrazole, 1-benzoyl- undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form pyrazolone derivatives.
Reduction: Reduction reactions can convert the benzoyl group to a hydroxyl group.
Substitution: Electrophilic and nucleophilic substitution reactions can occur at different positions on the pyrazole ring, leading to a variety of substituted pyrazoles
Common reagents used in these reactions include bromine for oxidation, sodium borohydride for reduction, and various alkyl halides for substitution reactions. Major products formed from these reactions include pyrazolone, hydroxypyrazole, and substituted pyrazoles .
Scientific Research Applications
1H-Pyrazole, 1-benzoyl- has numerous applications in scientific research:
Chemistry: It serves as a building block for the synthesis of more complex heterocyclic compounds.
Medicine: It is investigated for its potential as an anti-inflammatory and anticancer agent.
Industry: The compound is used in the synthesis of dyes, agrochemicals, and other industrial chemicals.
Mechanism of Action
The mechanism of action of 1H-Pyrazole, 1-benzoyl- involves its interaction with various molecular targets. It can inhibit enzymes such as alcohol dehydrogenase and interact with estrogen receptors, leading to its biological effects . The compound’s structure allows it to form stable complexes with metal ions, which can enhance its activity in certain applications .
Comparison with Similar Compounds
1H-Pyrazole, 1-benzoyl- can be compared with other similar compounds such as:
1H-Pyrazole: Lacks the benzoyl group, leading to different reactivity and biological activity.
1H-Pyrazole, 3,5-dimethyl-: Contains methyl groups at positions 3 and 5, which can alter its chemical properties and applications.
Indazole: A benzo-fused pyrazole derivative with distinct biological activities.
The uniqueness of 1H-Pyrazole, 1-benzoyl- lies in its benzoyl group, which imparts specific chemical reactivity and biological activity, making it a valuable compound in various research and industrial applications .
Properties
CAS No. |
10199-66-3 |
---|---|
Molecular Formula |
C10H8N2O |
Molecular Weight |
172.18 g/mol |
IUPAC Name |
phenyl(pyrazol-1-yl)methanone |
InChI |
InChI=1S/C10H8N2O/c13-10(12-8-4-7-11-12)9-5-2-1-3-6-9/h1-8H |
InChI Key |
PQKSGWWAKCJGLT-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)N2C=CC=N2 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.